N-(6-methyl-2-pyridinyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C12H13N3OS/c1-8-4-3-5-11(13-8)15-12(16)6-10-7-17-9(2)14-10/h3-5,7H,6H2,1-2H3,(H,13,15,16)
• InChI Key: MSDYXAYWJVBWAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CC2=CSC(=N2)C
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

N-(6-methyl-2-pyridinyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide is a synthetic compound that has been studied extensively for its potential use in various scientific research applications. Also known as MPTA, this compound has shown promise in the fields of neuroscience, pharmacology, and biochemistry. In

Mechanism of Action

The exact mechanism of action of MPTA is not fully understood, but it is thought to modulate the activity of the sigma-1 receptor by stabilizing its conformation and promoting its translocation to other cellular membranes. This, in turn, leads to the activation of various downstream signaling pathways that are involved in neuroprotection, cell survival, and other physiological processes.
Biochemical and Physiological Effects:
MPTA has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium homeostasis, the regulation of neurotransmitter release, and the promotion of cell survival. In addition, MPTA has been shown to have anti-inflammatory and anti-tumor properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MPTA in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for precise and specific modulation of this receptor's activity. However, one limitation is the lack of knowledge about its long-term effects and potential toxicity, which requires further investigation.

Future Directions

There are several future directions for research on MPTA, including its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, cancer, and neuropathic pain. In addition, further studies are needed to elucidate its mechanism of action and to investigate its long-term effects and potential toxicity. Finally, the development of more potent and selective sigma-1 receptor ligands based on the structure of MPTA is an area of active research.

Scientific Research Applications

MPTA has been studied for its potential use in a variety of scientific research applications. One area of interest is its use as a ligand for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, neuroprotection, and cell survival. MPTA has been shown to bind to the sigma-1 receptor with high affinity and selectivity, making it a valuable tool for studying the role of this receptor in various biological processes.